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Compound of Interest

Compound Name: 2-methoxypentanal

Cat. No.: B6267200 Get Quote

Disclaimer: No specific safety and handling data for 2-methoxypentanal has been found in

publicly available literature or safety data sheets. The following guide is based on the known

hazards of structurally related compounds, namely aldehydes and ethers. The

recommendations provided should be considered as general guidance. A substance-specific

risk assessment should always be conducted before handling 2-methoxypentanal.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the presumed safety and handling

precautions for 2-methoxypentanal. Due to the absence of direct experimental data, this guide

synthesizes information from related chemical classes to infer potential hazards and

recommend appropriate safety measures.

Chemical Identification and Physical Properties
(Inferred)
2-Methoxypentanal is an organic molecule containing both an aldehyde and an ether

functional group. Its chemical structure suggests it is likely a flammable liquid with irritant

properties. The following table summarizes computed or inferred physicochemical properties.
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Property Inferred Value Source

Molecular Formula C₆H₁₂O₂ PubChem[1][2]

Molecular Weight 116.16 g/mol PubChem[1][2]

Appearance
Likely a clear, colorless to pale

yellow liquid
Inferred

Boiling Point Not available -

Flash Point Likely flammable (category 3) Inferred

Solubility Sparingly soluble in water Inferred

Hazard Identification and Classification (Inferred)
Based on the GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classifications of similar aldehydes and ethers, 2-methoxypentanal is anticipated to possess

the following hazards.

Hazard Class GHS Category Inferred Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Acute Toxicity (Inhalation) Category 4 (oral) H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Potential Health Effects:

Inhalation: Vapors may be irritating to the respiratory tract, causing coughing and shortness

of breath.[3]
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Skin Contact: May cause skin irritation, redness, and dermatitis.[4]

Eye Contact: Can cause serious eye irritation.[5]

Ingestion: Harmful if swallowed.

Chronic Exposure: The potential for long-term health effects is unknown. Some aldehydes

are known to be sensitizers or have other chronic effects.[2]

Potential Physical and Chemical Hazards:

Flammability: As a flammable liquid, it can be ignited by heat, sparks, or flames.[6]

Peroxide Formation: Like other ethers, 2-methoxypentanal may form explosive peroxides

upon exposure to air and light over time.[7]

Experimental Protocols
As no specific experimental safety data for 2-methoxypentanal is available, this guide does

not contain experimental protocols for its safety assessment. The inferred hazard

classifications are based on data from analogous compounds.

Safe Handling and Storage
A systematic approach to handling 2-methoxypentanal is crucial for laboratory safety. The

following logical workflow outlines the key steps from hazard identification to emergency

response.
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Start: Handling 2-Methoxypentanal

1. Hazard Identification
(Flammable, Irritant, Peroxide-Former)

2. Risk Assessment
(Evaluate quantity, procedure, environment)

3. Implement Control Measures

Engineering Controls
- Fume Hood

- Proper Ventilation

Hierarchy of Controls

Administrative Controls
- SOPs

- Training
- Restricted Access

Personal Protective Equipment (PPE)
- Nitrile Gloves

- Safety Goggles/Face Shield
- Lab Coat

4. Safe Handling & Storage
- Grounding

- Inert Atmosphere
- Away from Ignition Sources

5. Emergency Preparedness

6. Waste Disposal
(Follow institutional guidelines for hazardous chemical waste)

Spill Response
- Evacuate
- Absorb

- Ventilate

In case of...

Exposure Response
- First Aid (Eyes, Skin, Inhalation)

- Seek Medical Attention

In case of...

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-methoxypentanal.
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Engineering Controls:

Always handle 2-methoxypentanal in a well-ventilated area, preferably within a certified

chemical fume hood.[8]

Ensure that an emergency eyewash station and safety shower are readily accessible.[9]

Use explosion-proof electrical equipment where vapors may accumulate.[10]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z.87.1 standards. A

face shield should be worn over safety glasses when there is a risk of splashing.[11]

Skin Protection: Wear a flame-resistant lab coat, long pants, and closed-toe shoes.[9]

Hand Protection: Use chemically resistant gloves such as nitrile or butyl rubber. Latex gloves

are not recommended.[2] Inspect gloves for any signs of degradation before use and replace

them immediately if contact with the chemical occurs.

Hygiene Measures:

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

Contaminated clothing should be removed and laundered before reuse.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[12]

Keep away from heat, sparks, open flames, and other sources of ignition.[10]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.

Due to the potential for peroxide formation, it is advisable to store under an inert atmosphere

(e.g., nitrogen or argon) and date the container upon receipt and opening.[6]
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Emergency Procedures
First-Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[12]

Skin Contact: In case of skin contact, immediately remove contaminated clothing and wash

the affected area with plenty of soap and water for at least 15 minutes.[13]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[12]

Spill Response:

In case of a spill, evacuate the area and remove all ignition sources.[10]

Ventilate the area of the spill.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as sand or earth, and place it in

a suitable container for hazardous waste disposal.[6]

Fire-Fighting Measures:

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire. Do not use a

direct water jet, as it may spread the fire.

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Considerations
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Dispose of 2-methoxypentanal and any contaminated materials in accordance with local,

state, and federal regulations for hazardous chemical waste. Do not dispose of down the drain.

[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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